Cas no 478081-01-5 (5-(Benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine)

5-(Benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine structure
478081-01-5 structure
Product Name:5-(Benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine
CAS No:478081-01-5
MF:C22H15FN2O2S2
MW:422.495105981827
CID:5738331
PubChem ID:1487976
Update Time:2023-11-10

5-(Benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 8N-598S
    • 5-(benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine
    • AKOS005103502
    • 4-[(4-fluorophenyl)sulfanyl]-2-phenyl-5-pyrimidinyl phenyl sulfone
    • 478081-01-5
    • 5-(benzenesulfonyl)-4-(4-fluorophenyl)sulfanyl-2-phenylpyrimidine
    • 4-[(4-FLUOROPHENYL)SULFANYL]-2-PHENYL-5-(PHENYLSULFONYL)PYRIMIDINE
    • Pyrimidine, 4-[(4-fluorophenyl)thio]-2-phenyl-5-(phenylsulfonyl)-
    • 5-(Benzenesulfonyl)-4-[(4-fluorophenyl)sulfanyl]-2-phenylpyrimidine
    • Inchi: 1S/C22H15FN2O2S2/c23-17-11-13-18(14-12-17)28-22-20(29(26,27)19-9-5-2-6-10-19)15-24-21(25-22)16-7-3-1-4-8-16/h1-15H
    • InChI Key: XOQGVZYJMAZPCL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CN=C(C2C=CC=CC=2)N=C1SC1C=CC(=CC=1)F)(=O)=O

Computed Properties

  • Exact Mass: 422.05589823g/mol
  • Monoisotopic Mass: 422.05589823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 93.6Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 524.9±50.0 °C(Predicted)
  • pka: -2.10±0.40(Predicted)
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